Cas no 31407-25-7 (2-Aminoquinoline-3-carbonitrile)

• Product Name: 2-Aminoquinoline-3-carbonitrile
• CAS No: 31407-25-7
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• MDL: MFCD00662531
• CID: 311012
• PubChem ID: 268505
• Update Time: 2025-04-19

2-Aminoquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Aminoquinoline-3-carbonitrile
• 2-AMINO-3-CYANOQUINOLINE
• 3-Quinolinecarbonitrile,2-amino-
• 2-aminoquinoline-3-carbonitrile(SALTDATA: FREE)
• CS-0156002
• AO-080/43342884
• 11T-0863
• MFCD00662531
• FT-0683211
• EN300-318660
• SMR000336337
• 2-aminoquinoline-3-carbonitrile, AldrichCPR
• HMS2707A18
• MLS000720582
• AKOS003368257
• A875914
• 2-amino-3-quinolinecarbonitrile
• SCHEMBL941858
• BERYLLIUMACETATE,BASIC
• DTXSID50296310
• NSC108758
• Z1198154434
• 31407-25-7
• SY276670
• SB68253
• CHEMBL1594167
• NSC-108758
• 3-Quinolinecarbonitrile, 2-amino-
• SDCCGMLS-0066246.P001
• STK664058
• DB-025829
• ALBB-010221

• MDL： MFCD00662531
• Inchi： 1S/C10H7N3/c11-6-8-5-7-3-1-2-4-9(7)13-10(8)12/h1-5H,(H2,12,13)
• InChI Key： RANOMAHFIQOQIG-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 169.06400
• Monoisotopic Mass: 169.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 62.7A^2

Experimental Properties

• Density: 1.29
• Boiling Point: 387.2°Cat760mmHg
• Flash Point: 188°C
• PSA: 62.70000
• LogP: 2.26988

2-Aminoquinoline-3-carbonitrile Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT